Cas no 25346-09-2 (3-aminopropane-1-sulfinic acid)

• Product Name: 3-aminopropane-1-sulfinic acid
• CAS No: 25346-09-2
• MF: C₃H₉NO₂S
• MW: 123.17405962944
• CID: 263386
• PubChem ID: 193060
• Update Time: 2025-06-18

3-aminopropane-1-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfinic acid,3-amino-
• 3-aminopropane-1-sulfinic acid
• 3-Amino-propane-1-sulfinic acid (Homohypotaurine)
• SCHEMBL341598
• EN300-170167
• Homohypotaurine
• 3-amino-propane sulfinic acid
• AKOS006338176
• DTXSID30179995
• 25346-09-2
• CHEMBL32102
• 3-ammoniopropane-1-sulfinate
• NPGXQDBNBFXJKB-UHFFFAOYSA-N
• 3-Aminopropansulfinic acid
• 3-aminopropylsulfinic acid
• 3-aminopropane-1-sulfinicacid
• BDBM50087276
• SCHEMBL25953710

• Inchi： 1S/C3H9NO2S/c4-2-1-3-7(5)6/h1-4H2,(H,5,6)
• InChI Key： NPGXQDBNBFXJKB-UHFFFAOYSA-N
• SMILES： S(CCCN)(=O)O

Computed Properties

• Exact Mass: 123.03547
• Monoisotopic Mass: 123.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 338.2°Cat760mmHg
• Flash Point: 158.3°C
• Refractive Index: 1.588
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Sulfinic acids

Additional information on 3-aminopropane-1-sulfinic acid

1-Propanesulfinic Acid, 3-Amino- (CAS No: 25346-09-2)

1-Propanesulfinic acid, 3-amino-, also known by its CAS registry number CAS No: 25346-09-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and biochemistry due to its unique properties and potential applications. This compound belongs to the class of sulfonic acids, which are widely recognized for their role in various biological processes and industrial applications.

The molecular structure of 1-propanesulfinic acid, 3-amino- consists of a propane backbone with a sulfinic acid group (-SO₂H) at the first carbon and an amino group (-NH₂) at the third carbon. This configuration imparts the compound with both acidic and amine functionalities, making it versatile for various chemical reactions and biological interactions. The presence of these functional groups also contributes to its solubility in polar solvents, which is a key factor in its use in laboratory settings and industrial processes.

Recent studies have highlighted the potential of 1-propanesulfinic acid, 3-amino- as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting specific diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-cancer properties by selectively inhibiting tumor growth without affecting healthy cells.

In addition to its biomedical applications, CAS No: 25346-09-2 has found utility in materials science as a building block for advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it an ideal candidate for creating high-performance materials with tailored properties such as enhanced durability and resistance to environmental factors.

The synthesis of 1-propanesulfinic acid, 3-amino- involves a multi-step process that typically begins with the oxidation of propane derivatives followed by selective functionalization to introduce the sulfinic acid and amino groups. Recent advancements in catalytic methods have significantly improved the efficiency and yield of this synthesis pathway, making it more feasible for large-scale production.

From an environmental perspective, understanding the degradation pathways of CAS No: 25346-09-2 is crucial for assessing its impact on ecosystems. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural environments. However, further research is needed to evaluate its behavior under various environmental stressors such as temperature fluctuations and pH changes.

In conclusion, 1-propanesulfinic acid, 3-amino-, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research across multiple disciplines. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both medical therapies and industrial innovations.